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Compound of Interest

Compound Name: 3-Ethynyl-1,1'-biphenyl

Cat. No.: B1281427 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Ethynyl-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Ethynyl-1,1'-
biphenyl, a compound utilized in various research and development applications. Adherence

to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The table below summarizes the key properties of 3-Ethynyl-1,1'-
biphenyl.
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Property Value Reference

CAS Number 58650-11-6 [1][2]

Molecular Formula C14H10 [1][2]

Molecular Weight 178.23 g/mol [2]

Physical Form Solid or liquid [1]

Purity 95% [1]

Storage Temperature
2-8°C, sealed in a dry

environment
[1][2]

Hazard Identification and Classification
3-Ethynyl-1,1'-biphenyl is classified as a hazardous substance. The following table outlines its

GHS classification and associated hazard statements. A related isomer, 4-Ethynyl-1,1'-

biphenyl, is also included for a more comprehensive hazard profile, as it shares similar

structural features.

GHS Classification 3-Ethynyl-1,1'-biphenyl 4-Ethynyl-1,1'-biphenyl

Pictogram GHS07 (Exclamation Mark) GHS07 (Exclamation Mark)

Signal Word Warning Warning

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Hazard Classes
Skin Irritation, Category 2Eye

Irritation, Category 2

Skin Irritation, Category 2Eye

Irritation, Category 2Specific

Target Organ Toxicity — Single

Exposure, Category 3

(Respiratory tract irritation)

References [1] [3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh990f6c7d?context=bbe
https://www.bldpharm.com/products/58650-11-6.html
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh990f6c7d?context=bbe
https://www.bldpharm.com/products/58650-11-6.html
https://www.bldpharm.com/products/58650-11-6.html
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh990f6c7d?context=bbe
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh990f6c7d?context=bbe
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh990f6c7d?context=bbe
https://www.bldpharm.com/products/58650-11-6.html
https://www.benchchem.com/product/b1281427?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh990f6c7d?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethynylbiphenyl
https://www.chemicalbook.com/msds/4-ethynyl-1-1-biphenyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The parent compound, biphenyl, is associated with liver and kidney toxicity with chronic

exposure and is considered to have suggestive evidence of carcinogenicity in animal studies.

[5][6][7] While specific long-term toxicity data for 3-ethynyl-1,1'-biphenyl is not readily

available, its structural similarity to biphenyl warrants a cautious approach.

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the hazardous nature of 3-Ethynyl-1,1'-biphenyl, strict adherence to safety protocols is

mandatory. The following sections detail the necessary precautions and emergency responses.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling this chemical. The following

diagram illustrates the workflow for determining and using appropriate PPE.
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Hazard Assessment

PPE Selection & Use

Post-Handling

Start: Handling 3-Ethynyl-1,1'-biphenyl

Review Safety Data Sheet (SDS)

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Potential Respiratory Irritant (H335)

Select Appropriate PPE

Engineering Controls:
- Fume Hood

Personal Protective Equipment:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Properly Don PPE

Conduct Experiment

Properly Doff and Dispose of PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow
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Engineering Controls
Ventilation: Always handle 3-Ethynyl-1,1'-biphenyl in a well-ventilated area. Use of a

chemical fume hood is strongly recommended to minimize inhalation exposure.[8]

Handling and Storage
Handling: Avoid contact with skin and eyes.[8] Do not breathe dust or vapors. Wash hands

thoroughly after handling.[8]

Storage: Store in a tightly closed container in a dry, well-ventilated place. Keep in a locked-

up area.[9] Recommended storage is at 2-8°C.[1][2]

First Aid Measures
The following flowchart outlines the immediate first aid steps to be taken in case of exposure.

Inhalation Skin Contact Eye Contact Ingestion

Exposure to 3-Ethynyl-1,1'-biphenyl

Move to fresh air Remove contaminated clothing Rinse thoroughly with plenty of water for at least 15 minutes Do NOT induce vomiting

If not breathing, give artificial respiration

If needed

Consult a physician

Wash off with soap and plenty of water

Consult a physician

Remove contact lenses, if present and easy to do

Consult a physician

Rinse mouth with water

Consult a physician

Click to download full resolution via product page

First Aid Procedures for Exposure
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Precautionary Statements
The following table summarizes the precautionary statements associated with the handling of

3-Ethynyl-1,1'-biphenyl and its 4-ethynyl isomer.
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Category
Precautionary
Statement Code

Statement Reference

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[10]

P264
Wash skin thoroughly

after handling.
[4]

P271

Use only outdoors or

in a well-ventilated

area.

[4]

P280

Wear protective

gloves/ eye protection/

face protection.

[8][10]

Response P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[3][8]

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[3][4][10]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3][8][10]

P319
Get medical help if

you feel unwell.
[3][4]

P332 + P313

If skin irritation occurs:

Get medical

advice/attention.

[1][8]
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P337 + P313

If eye irritation

persists: Get medical

advice/attention.

[1][8]

P362 + P364

Take off contaminated

clothing and wash it

before reuse.

[1][3][8]

Storage P403 + P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[3][4]

P405 Store locked up. [3][10]

Disposal P501

Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

[3][10]

Reactivity and Stability
Reactivity: The ethynyl group can undergo various chemical reactions, including electrophilic

aromatic substitution, oxidation, and reduction.[11] The synthesis of similar compounds often

involves Sonogashira coupling, which utilizes a palladium catalyst.[11]

Chemical Stability: The compound is stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[12]

This technical guide is intended to provide essential safety and handling information. It is not

exhaustive and should be supplemented with a thorough review of the Safety Data Sheet

(SDS) before use. All laboratory personnel should be trained on the potential hazards and safe

handling procedures for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethynyl-1,1'-biphenyl | 58650-11-6 [sigmaaldrich.com]

2. 58650-11-6|3-Ethynyl-1,1'-biphenyl|BLD Pharm [bldpharm.com]

3. 4-Ethynyl-1,1'-biphenyl | C14H10 | CID 34464 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chemicalbook.com [chemicalbook.com]

5. Human Health Effects of Biphenyl: Key Findings and Scientific Issues - PMC
[pmc.ncbi.nlm.nih.gov]

6. epa.gov [epa.gov]

7. Biphenyl | C6H5C6H5 | CID 7095 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. file.bldpharm.com [file.bldpharm.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. bg.cpachem.com [bg.cpachem.com]

11. Buy 2-Ethynyl-3',5'-dimethyl-1,1'-biphenyl (EVT-12029432) [evitachem.com]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safety and handling precautions for 3-Ethynyl-1,1'-
biphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281427#safety-and-handling-precautions-for-3-
ethynyl-1-1-biphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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